Cas no 1805100-08-6 (6-Amino-4-chloro-3-(difluoromethyl)pyridine-2-methanol)

• Product Name: 6-Amino-4-chloro-3-(difluoromethyl)pyridine-2-methanol
• CAS No: 1805100-08-6
• MF: C₇H₇ClF₂N₂O
• MW: 208.593087434769
• CID: 4852601
• Update Time: 2025-06-07

6-Amino-4-chloro-3-(difluoromethyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 6-Amino-4-chloro-3-(difluoromethyl)pyridine-2-methanol

• Inchi： 1S/C7H7ClF2N2O/c8-3-1-5(11)12-4(2-13)6(3)7(9)10/h1,7,13H,2H2,(H2,11,12)
• InChI Key： JMJNRNAVOJCBLF-UHFFFAOYSA-N
• SMILES： ClC1C=C(N)N=C(CO)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 0.9
• Topological Polar Surface Area: 59.1

Additional information on 6-Amino-4-chloro-3-(difluoromethyl)pyridine-2-methanol

6-Amino-4-chloro-3-(difluoromethyl)pyridine-2-methanol (CAS No. 1805100-08-6): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry

6-Amino-4-chloro-3-(difluoromethyl)pyridine-2-methanol (CAS No. 1805100-08-6) is a versatile compound with significant potential in the field of medicinal chemistry. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. In this article, we will delve into the synthesis, properties, and potential applications of 6-Amino-4-chloro-3-(difluoromethyl)pyridine-2-methanol, highlighting recent advancements and research findings.

Synthesis of 6-Amino-4-chloro-3-(difluoromethyl)pyridine-2-methanol

The synthesis of 6-Amino-4-chloro-3-(difluoromethyl)pyridine-2-methanol involves a series of well-defined chemical reactions that highlight the versatility of modern synthetic methods. One common approach involves the reaction of 4-chloro-3-(difluoromethyl)pyridine with an appropriate amine and a protecting group for the hydroxyl moiety. The hydroxyl group can be protected using tert-butyldimethylsilyl (TBS) or other suitable protecting groups to facilitate subsequent transformations.

A typical synthetic route starts with the preparation of 4-chloro-3-(difluoromethyl)pyridine, which can be synthesized from commercially available starting materials through a series of halogenation and fluorination reactions. The resulting pyridine derivative is then reacted with an amine to introduce the amino group. Finally, the protecting group is removed to yield the desired product, 6-Amino-4-chloro-3-(difluoromethyl)pyridine-2-methanol.

Physical and Chemical Properties

6-Amino-4-chloro-3-(difluoromethyl)pyridine-2-methanol is a white crystalline solid with a molecular weight of 217.17 g/mol. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol. The compound exhibits strong UV absorption due to the presence of the pyridine ring and difluoromethyl group, making it suitable for various spectroscopic analyses.

The amino group in 6-Amino-4-chloro-3-(difluoromethyl)pyridine-2-methanol imparts basic properties to the molecule, allowing it to form salts with acids. The hydroxyl group can also participate in hydrogen bonding, which can influence its solubility and reactivity in different media.

Biological Activity and Applications

6-Amino-4-chloro-3-(difluoromethyl)pyridine-2-methanol has shown promising biological activity in various assays, making it a valuable lead compound for drug discovery. Recent studies have focused on its potential as an inhibitor of specific enzymes and receptors involved in disease pathways.

In one notable study, researchers investigated the inhibitory effects of 6-Amino-4-chloro-3-(difluoromethyl)pyridine-2-methanol on kinases involved in cancer signaling pathways. The compound demonstrated selective inhibition of certain kinases, suggesting its potential as a targeted therapy for cancer treatment. Further studies are underway to optimize its pharmacokinetic properties and evaluate its efficacy in preclinical models.

Beyond cancer research, 6-Amino-4-chloro-3-(difluoromethyl)pyridine-2-methanol has also been explored for its anti-inflammatory properties. Preliminary results indicate that it can modulate inflammatory responses by interfering with key signaling molecules. This makes it a candidate for developing new treatments for inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Safety and Handling

6-Amino-4-chloro-3-(difluoromethyl)pyridine-2-methanol should be handled with care in a well-controlled laboratory environment. Standard safety precautions should be followed, including the use of personal protective equipment (PPE) such as gloves, goggles, and lab coats. The compound should be stored in a cool, dry place away from direct sunlight and incompatible materials.

In case of accidental exposure, appropriate first aid measures should be taken immediately. For example, if the compound comes into contact with skin or eyes, it should be rinsed thoroughly with water for at least 15 minutes. Ingestion or inhalation may require medical attention.

Conclusion

6-Amino-4-chloro-3-(difluoromethyl)pyridine-2-methanol (CAS No. 1805100-08-6) is a promising compound with diverse applications in medicinal chemistry. Its unique structural features make it an attractive candidate for drug discovery and development, particularly in areas such as cancer therapy and anti-inflammatory treatments. Ongoing research continues to uncover new insights into its biological activity and potential therapeutic uses.